![molecular formula C26H23NO3 B214710 3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214710.png)
3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indolones. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound exerts its biological activities by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, the compound has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high potency and selectivity towards cancer cells and microorganisms. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in various applications.
Future Directions
There are several future directions for the research on 3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its use as a potential drug candidate for the treatment of cancer and infectious diseases. Another direction is to explore its potential use as an anti-inflammatory and antioxidant agent. Furthermore, the compound's mechanism of action needs to be further elucidated to optimize its use in various applications.
Synthesis Methods
The synthesis of 3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 3-acetyl-2-oxindole with 4-phenyl-3-buten-2-one in the presence of a base catalyst. The resulting product is then subjected to a reduction reaction using sodium borohydride to obtain the final compound.
Scientific Research Applications
3-hydroxy-3-(2-oxo-4-phenyl-3-butenyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. Furthermore, it has also been investigated for its potential use as an anti-inflammatory and antioxidant agent.
properties
Molecular Formula |
C26H23NO3 |
---|---|
Molecular Weight |
397.5 g/mol |
IUPAC Name |
3-hydroxy-3-[(Z)-2-oxo-4-phenylbut-3-enyl]-1-(2-phenylethyl)indol-2-one |
InChI |
InChI=1S/C26H23NO3/c28-22(16-15-20-9-3-1-4-10-20)19-26(30)23-13-7-8-14-24(23)27(25(26)29)18-17-21-11-5-2-6-12-21/h1-16,30H,17-19H2/b16-15- |
InChI Key |
PZNMLJIQGSBDRM-NXVVXOECSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)CCN2C3=CC=CC=C3C(C2=O)(CC(=O)/C=C\C4=CC=CC=C4)O |
SMILES |
C1=CC=C(C=C1)CCN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O |
Canonical SMILES |
C1=CC=C(C=C1)CCN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O |
Origin of Product |
United States |
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